Cas no 640292-02-0 (5-(4-Methylphenyl)isoxazole-3-carboxaldehyde)

• Product Name: 5-(4-Methylphenyl)isoxazole-3-carboxaldehyde
• CAS No: 640292-02-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD06199344
• CID: 1664826
• PubChem ID: 354335737
• Update Time: 2025-06-08

5-(4-Methylphenyl)isoxazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-1,2-oxazole-3-carbaldehyde
• 5-(p-tolyl)isoxazole-3-carbaldehyde
• ACMC-20am88
• CTK8C5844
• 5-(4-methylphenyl)-isoxazole-3-carboxaldehyde
• 645044_ALDRICH
• 3-Isoxazolecarboxaldehyde, 5-(4-methylphenyl)-
• I14-50958
• 5-(p-Tolyl)isoxazole-3-carboxaldehyde
• 3-Isoxazolecarboxaldehyde,5-(4-methylphenyl)
• 5-(4-Methylphenyl)isoxazole-3-carboxaldehyde
• SCHEMBL4886228
• MYACDOUALUEBHR-UHFFFAOYSA-N
• CS-0313942
• T72760
• 640292-02-0
• 5-(4-Methylphenyl)isoxazole-3-carboxald
• 5-(4-METHYLPHENYL)ISOXAZOLE-3-CARBOXALD&
• 5-(4-Methylphenyl)isoxazole-3-carboxaldehyde, 97%
• DTXSID80584575
• T3454
• AS-66250
• 5-p-Tolylisoxazole-3-carbaldehyde
• AKOS015916524
• 5-(4-methylphenyl)isoxazole-3-carbaldehyde
• MFCD06199344

• MDL： MFCD06199344
• Inchi： 1S/C11H9NO2/c1-8-2-4-9(5-3-8)11-6-10(7-13)12-14-11/h2-7H,1H3
• InChI Key： MYACDOUALUEBHR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.179
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 366.7°C at 760 mmHg
• Flash Point: 175.6°C
• Refractive Index: 1.58
• PSA: 43.10000
• LogP: 2.46250

5-(4-Methylphenyl)isoxazole-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(4-Methylphenyl)isoxazole-3-carboxaldehyde

Introduction to 5-(4-Methylphenyl)isoxazole-3-carboxaldehyde (CAS No. 640292-02-0)

5-(4-Methylphenyl)isoxazole-3-carboxaldehyde, identified by its CAS number 640292-02-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde belongs to the isoxazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The presence of a 4-methylphenyl substituent enhances its structural complexity and potential for functionalization, making it a valuable scaffold for drug discovery and synthetic chemistry.

The compound's molecular structure consists of an isoxazole ring fused with a benzene ring, with an aldehyde functional group at the 3-position of the isoxazole ring. This arrangement imparts unique reactivity and interaction capabilities with biological targets. The 4-methylphenyl moiety not only contributes to the compound's solubility and stability but also influences its electronic properties, making it a versatile building block for designing novel molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of isoxazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The aldehyde group in 5-(4-methylphenyl)isoxazole-3-carboxaldehyde serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, isoxazole-based compounds can modulate signaling pathways and potentially inhibit tumor growth. The 4-methylphenyl substituent in 5-(4-methylphenyl)isoxazole-3-carboxaldehyde may enhance binding affinity to kinase active sites, improving the compound's efficacy as an inhibitor.

Recent studies have highlighted the importance of optimizing the structure-activity relationships (SAR) of isoxazole derivatives to improve their pharmacological profiles. Researchers have been particularly interested in modifying the substituents on the benzene ring to enhance selectivity and reduce off-target effects. The use of computational methods, such as molecular docking and quantum mechanical calculations, has facilitated the design of more potent and selective kinase inhibitors.

The synthesis of 5-(4-methylphenyl)isoxazole-3-carboxaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its applications in drug discovery, 5-(4-methylphenyl)isoxazole-3-carboxaldehyde has found utility in materials science and chemical biology. Its unique electronic properties make it a suitable candidate for developing organic semiconductors and light-emitting diodes (LEDs). Furthermore, its reactivity allows for the creation of complex biomimetic molecules that can interact with biological systems, providing insights into cellular processes and disease mechanisms.

The future prospects for 5-(4-methylphenyl)isoxazole-3-carboxaldehyde are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like 5-(4-methylphenyl)isoxazole-3-carboxaldehyde will undoubtedly play a crucial role in advancing therapeutic strategies.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials, such as 5-(4-methylphenyl)isoxazole-3-carboxaldehyde. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency and reliability. By maintaining high standards in production and distribution, these suppliers support the innovative efforts of researchers worldwide.

In conclusion, 5-(4-methylphenyl)isoxazole-3-carboxaldehyde (CAS No. 640292-02-0) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. As scientific understanding progresses, this compound will continue to contribute to advancements in medicine and technology.